
Application Note: Quantification of 2-Butanone
in Environmental Samples using DNPH

Derivatization

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Butanone 2,4-

Dinitrophenylhydrazone

Cat. No.: B143228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Butanone, also known as methyl ethyl ketone (MEK), is a common industrial solvent and a

component of many commercial products. Its presence in the environment is of interest due to

its potential health effects and its role in atmospheric chemistry. This application note provides

a detailed protocol for the quantification of 2-butanone in environmental samples, primarily

focusing on air analysis, through derivatization with 2,4-dinitrophenylhydrazine (DNPH)

followed by High-Performance Liquid Chromatography (HPLC) analysis. This method is based

on established procedures such as the U.S. EPA Method TO-11A.[1]

The reaction of 2-butanone with DNPH yields a stable 2,4-dinitrophenylhydrazone derivative,

which can be readily quantified using HPLC with UV detection.[1][2] This method offers good

sensitivity and selectivity for the determination of 2-butanone and other carbonyl compounds in

complex environmental matrices.

Chemical Reaction
The quantification of 2-butanone using this method relies on a nucleophilic addition-elimination

reaction between the ketone and 2,4-dinitrophenylhydrazine. The DNPH molecule adds across
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the carbon-oxygen double bond of the 2-butanone, followed by the elimination of a water

molecule to form the stable 2-butanone-2,4-dinitrophenylhydrazone derivative. This derivative

is a yellow or orange solid, and its formation is the basis for the subsequent chromatographic

analysis.
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Caption: Reaction of 2-Butanone with DNPH.

Experimental Protocols
This section details the procedures for sample collection, preparation, and analysis of 2-

butanone in air samples.

Materials and Reagents
DNPH-coated silica gel cartridges: Commercially available cartridges suitable for carbonyl

sampling.

Acetonitrile (ACN): HPLC grade, carbonyl-free.

2-Butanone-2,4-dinitrophenylhydrazone standard: High purity solid.

Ozone scrubber: (e.g., potassium iodide-coated) to be used in-line before the DNPH

cartridge when sampling high-ozone environments.[1]

Sampling pump: Calibrated to a flow rate between 0.1 and 1.5 L/min.

HPLC system: Equipped with a C18 reverse-phase column and a UV detector set to 360 nm.

[1]
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Volumetric flasks, syringes, and filters: For standard and sample preparation.

Sample Collection (Air)
Sampler Setup: Connect an ozone scrubber (if necessary) to the inlet of a DNPH-coated

silica gel cartridge.

Pump Connection: Attach the outlet of the cartridge to a calibrated air sampling pump.

Sampling: Draw a known volume of air through the cartridge at a flow rate typically between

0.1 and 1.5 L/min. For most indoor and ambient air applications, a sample volume of 50-100

liters is sufficient.

Post-Sampling: After sampling, cap both ends of the cartridge, place it in a clean, non-

contaminating container, and store it at ≤ 4°C until analysis.

Sample Preparation
Elution: Uncap the DNPH cartridge and attach a syringe to the inlet.

Solvent Addition: Slowly pass a precise volume (e.g., 5 mL) of acetonitrile through the

cartridge to elute the derivatized 2-butanone.

Collection: Collect the eluate in a clean volumetric flask or vial.

Volume Adjustment: Adjust the final volume of the eluate with acetonitrile as needed.

Filtration: Filter the sample through a 0.45 µm syringe filter before HPLC analysis if

necessary.

HPLC Analysis
Instrument Conditions:

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water is typically used. For example, starting

with a 60:40 (v/v) acetonitrile:water mixture and gradually increasing the acetonitrile

concentration.
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Flow Rate: 1.0 mL/min.

Injection Volume: 10-20 µL.

Detector: UV detector at 360 nm.[1]

Calibration:

Prepare a stock solution of 2-butanone-2,4-dinitrophenylhydrazone in acetonitrile.

Create a series of calibration standards by diluting the stock solution to concentrations that

bracket the expected sample concentrations.

Inject the standards into the HPLC system and generate a calibration curve by plotting the

peak area against the concentration.

Sample Analysis:

Inject the prepared sample eluate into the HPLC.

Identify the 2-butanone-DNPH peak based on its retention time compared to the standard.

Quantify the concentration of 2-butanone-DNPH in the sample by comparing its peak area

to the calibration curve.

Calculation: Calculate the concentration of 2-butanone in the original air sample using the

following formula:

Cair (µg/m³) = (CHPLC * Veluate) / (Vair * η)

Where:

Cair = Concentration of 2-butanone in air

CHPLC = Concentration of 2-butanone-DNPH in the eluate (from HPLC)

Veluate = Final volume of the eluate

Vair = Volume of air sampled
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η = Desorption efficiency (typically assumed to be close to 1)

Experimental Workflow
1. Sample Collection

(Air drawn through DNPH cartridge)

2. Sample Storage
(≤ 4°C)

3. Elution
(with Acetonitrile)

4. Filtration
(0.45 µm filter)

5. HPLC Analysis
(C18 column, UV at 360 nm)

6. Data Analysis
(Quantification via calibration curve)

Click to download full resolution via product page

Caption: Workflow for 2-Butanone Analysis.

Quantitative Data
The concentration of 2-butanone in environmental samples can vary significantly depending on

the location and proximity to sources. The following table summarizes some reported

concentrations of 2-butanone in various environmental matrices determined by the DNPH

method or similar techniques.
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Environmental
Matrix

Location/Source
Concentration
Range

Reference

Outdoor Air Los Angeles, CA 0 - 14 ppb [3]

Outdoor Air Tucson, AZ Mean: 2.8 ppb [3]

Outdoor Air
United States (25

urban locations)

Mean: 1.4 µg/m³ (0.48

ppb)
[3]

Industrial Effluent
Specialty Chemical

Plant
8 - 20 ppm [3]

Industrial Effluent
Energy-related

Processes
up to 645 ppb [3]

Drinking Water
After new PVC pipe

installation
0.4 - 4.5 ppm [3]

Note: ppb = parts per billion; ppm = parts per million.

Interferences and Considerations
Ozone: Ozone can react with both DNPH and the hydrazone derivatives, leading to lower

measured concentrations. The use of an ozone scrubber is recommended in environments

with high ozone levels.[1]

Contamination: Care must be taken to avoid contamination from solvents and other materials

in the laboratory. The use of high-purity, carbonyl-free reagents is essential.

Co-elution: Other carbonyl compounds present in the sample may have similar retention

times to 2-butanone-DNPH. The HPLC method should be optimized to ensure adequate

separation.

Stability: While the DNPH derivatives are generally stable, samples should be stored in the

dark at low temperatures to prevent degradation.

Conclusion
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The derivatization of 2-butanone with DNPH followed by HPLC analysis is a robust and reliable

method for its quantification in environmental samples, particularly in air. By following the

detailed protocols and considering potential interferences, researchers can obtain accurate and

reproducible data on the levels of this important carbonyl compound. This information is crucial

for environmental monitoring, human exposure assessment, and understanding atmospheric

chemical processes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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